5-bromo-2,4-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide

• IUPAC Name: 5-bromo-2,4-dimethyl-N-naphthalen-1-ylbenzenesulfonamide
• InChI: InChI=1S/C18H16BrNO2S/c1-12-10-13(2)18(11-16(12)19)23(21,22)20-17-9-5-7-14-6-3-4-8-15(14)17/h3-11,20H,1-2H3
• InChI Key: IMBVUADSBUPRSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)NC2=CC=CC3=CC=CC=C32)Br)C
• Molecular Formula: C18H16BrNO2S
• Molecular Weight: 390.3 g/mol
• CAS No.: 2379989-13-4

Description

5-bromo-2,4-dimethyl-N-(naphthalen-1-yl)benzene-1-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known as BDBS and has a molecular formula of C18H16BrNO2S.

Mechanism of Action

The mechanism of action of BDBS is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also act by inducing apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that BDBS can induce cell cycle arrest and inhibit the proliferation of cancer cells in vitro. It has also been shown to have anti-inflammatory properties and can reduce the production of certain cytokines that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

BDBS has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high purity level. However, its solubility in water is limited, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on BDBS. One area of focus is the development of new anticancer drugs based on the structure of BDBS. Another area of research is the study of the compound's potential use in the treatment of Alzheimer's disease. Additionally, there is potential for the use of BDBS in the development of new materials with unique properties.

Synthesis Methods

The synthesis of BDBS can be achieved through a multi-step process that involves the reaction of 5-bromo-2,4-dimethylbenzenesulfonyl chloride with naphthalen-1-amine in the presence of a base. The resulting product is then further reacted with sodium nitrite and hydrochloric acid to produce the final compound.

Scientific Research Applications

BDBS has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, BDBS has been shown to have anticancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease.